Cas no 869979-41-9 (1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester)

1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester structure
869979-41-9 structure
Product Name:1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester
CAS No:869979-41-9
MF:C14H25NO3
MW:255.353204488754
CID:831743
PubChem ID:66661997
Update Time:2025-04-19

1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester
    • 2-Methyl-2-propanyl 4,4-dimethyl-1-oxa-7-azaspiro[4.4]nonane-7-ca rboxylate
    • 4,4-dimethyl-1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid 1,1-dimethylethyl ester
    • SCHEMBL349689
    • tert-butyl 4,4-dimethyl-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
    • FOGQGLIXQHFSDD-UHFFFAOYSA-N
    • 869979-41-9
    • Inchi: 1S/C14H25NO3/c1-12(2,3)18-11(16)15-8-6-14(10-15)13(4,5)7-9-17-14/h6-10H2,1-5H3
    • InChI Key: FOGQGLIXQHFSDD-UHFFFAOYSA-N
    • SMILES: O1CCC(C)(C)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

  • Exact Mass: 255.18344366g/mol
  • Monoisotopic Mass: 255.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.8Ų
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